Cas no 17065-18-8 (1,4-Dimethylbicyclo[2.1.0]pentane)

• Product Name: 1,4-Dimethylbicyclo[2.1.0]pentane
• CAS No: 17065-18-8
• MF: C₇H₁₂
• MW: 96.1701822280884
• CID: 2781828
• Update Time: 2023-08-07

1,4-Dimethylbicyclo[2.1.0]pentane Chemical and Physical Properties

Names and Identifiers

• 1,4-Dimethylbicyclo[2.1.0]pentane
• Bicyclo[2.1.0]pentane, 1,4-dimethyl-
• 1,4-Dimethylbicyclo[2.1.0]pentane #

• Inchi： 1S/C7H12/c1-6-3-4-7(6,2)5-6/h3-5H2,1-2H3
• InChI Key： GPBOEIMNJNTXIT-UHFFFAOYSA-N
• SMILES： C12(C)CCC1(C)C2

Computed Properties

• Exact Mass: 96.093900383 g/mol
• Monoisotopic Mass: 96.093900383 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 96.17
• XLogP3: 2.7
• Topological Polar Surface Area: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Polycyclic hydrocarbons Polycyclic hydrocarbons
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Polycyclic hydrocarbons